Cas no 140120-42-9 (2H-Tetrazole,5-[4'-[(3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl][1,1'-biphenyl]-2-yl]-)

• Product Name: 2H-Tetrazole,5-[4'-[(3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl][1,1'-biphenyl]-2-yl]-
• CAS No: 140120-42-9
• MF: C₂₄H₂₉N₇
• MW: 415.533963918686
• CID: 186718
• Update Time: 2024-01-25

2H-Tetrazole,5-[4'-[(3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl][1,1'-biphenyl]-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-[4'-[(3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl][1,1'-biphenyl]-2-yl]-
• 1H-Tetrazole,5-[4'-[(3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl][1,1'-biphenyl]-2-yl]- (9CI)
• SC 50560
• 2H-Tetrazole, 5-[4'-[(3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl][1,1'-biphenyl]-2-yl]-

• Inchi： 1S/C24H29N7/c1-3-5-11-22-25-23(12-6-4-2)31(28-22)17-18-13-15-19(16-14-18)20-9-7-8-10-21(20)24-26-29-30-27-24/h7-10,13-16H,3-6,11-12,17H2,1-2H3,(H,26,27,29,30)
• InChI Key： LRZYXWIVLLNUPK-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2C2=CC=C(CN3C(CCCC)=NC(CCCC)=N3)C=C2)N=NN1

Computed Properties

• Exact Mass: 415.24877

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 667.8±65.0 °C(Predicted)
• PSA: 85.17
• pka: 4.16±0.10(Predicted)